Cas no 73758-53-9 (ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate)

• Product Name: ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate
• CAS No: 73758-53-9
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• CID: 880669
• PubChem ID: 6003241
• Update Time: 2025-04-19

ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate
• 2-(9-Anthrylmethylene)-3-oxobutyric acid ethyl ester
• BRN 2661231
• AKOS024344956
• BUTYRIC ACID, 2-(9-ANTHRYLMETHYLENE)-3-OXO-, ETHYL ESTER
• ethyl (2E)-2-acetyl-3-(9-anthryl)-2-propenoate
• Ethyl 2-(9-anthrylmethylene)-3-oxobutyrate
• 73758-53-9

• Inchi： 1S/C21H18O3/c1-3-24-21(23)19(14(2)22)13-20-17-10-6-4-8-15(17)12-16-9-5-7-11-18(16)20/h4-13H,3H2,1-2H3/b19-13+
• InChI Key： CDIYMHBFBYSKRQ-CPNJWEJPSA-N
• SMILES： O(CC)C(/C(/C(C)=O)=C/C1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 318.125594432g/mol
• Monoisotopic Mass: 318.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų